Cas no 2189-26-6 (Glycyl-DL-tryptophan)

Glycyl-DL-tryptophan Properties

Names and Identifiers

• Tryptophan, glycyl-
• Glycyl-DL-tryptophan
• glycyl-tryptophan
• glycyltryptophan
• N-Glycyl-DL-tryptophan
• H-Gly-DL-Trp-OH
• 2-(2-aminoacetamido)-3-(1H-indol-3-yl)propanoic acid
• GLY-TRP
• glycyltryptophan hydrate
• L-Tryptophan, N-glycyl-
• 2-[(2-aminoacetyl)amino]-3-(1H-indol-3-yl)propanoic acid
• GW dipeptide
• G-W Dipeptide
• Glycyl-DL-tryptophane
• L-Glycyl-L-Tryptophan
• DL-Tryptophan, N-glycyl-
• Glycine-Tryptophan dipeptide
• Glycine Tryptophan dipeptide
• 2-(2-Amino-acetylamino)-3-(1H-i
• FT-0772490
• (R)-2-(2-Aminoacetamido)-3-(1H-indol-3-yl)Propanoic acid
• AJHCSUXXECOXOY-UHFFFAOYSA-N
• EINECS 218-581-6
• NSC119997
• MFCD00022767
• Glycyl-DL-tryptophan (H-Gly-DL-Trp-OH)
• 2-(2-Amino-acetylamino)-3-(1H-indol-3-yl)-propionic acid
• EN300-6737922
• AKOS017259258
• SCHEMBL1407978
• Glycyl-Tryptophan
• 1432-27-5
• J-014333
• CHEMBL158927
• BDBM50085090
• DTXSID901315302
• CBDivE_014279
• 3-hydroxybiphenyl-4-carbonitrile
• NSC-522848
• AS-69058
• G0190
• FT-0634242
• NSC118371
• InChI=1/C13H15N3O3/c14-6-12(17)16-11(13(18)19)5-8-7-15-10-4-2-1-3-9(8)10/h1-4,7,11,15H,5-6,14H2,(H,16,17)(H,18,19)
• 2-(2-aminoacetamido)-3-(1H-indol-3-yl)propanoicacid
• NSC522848
• FT-0634107
• AKOS000577576
• CS-0344661
• N-(Aminoacetyl)tryptophan #
• GLYCYL-D,L-TRYPTOPHAN
• NSC-118371
• NSC-119997
• 2189-26-6
• AJHCSUXXECOXOY-UHFFFAOYSA-
• CAA18926
• A12283
• DB-045721
• DB-046289
• tryptophan, glycyl-, hydrate
• ALBB-023611
• +Expand

• MDL： MFCD00022767
• InChIKey： AJHCSUXXECOXOY-UHFFFAOYSA-N
• Inchi： 1S/C13H15N3O3/c14-6-12(17)16-11(13(18)19)5-8-7-15-10-4-2-1-3-9(8)10/h1-4,7,11,15H,5-6,14H2,(H,16,17)(H,18,19)
• SMILES： O([H])C(C([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C(C([H])([H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 261.11145
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 261.111341
• Heavy Atom Count: 19
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 108

Experimental Properties

• LogP: 1.32970
• PSA: 108.21
• Refractive Index: 1.671
• Boiling Point: 621.8±55.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 329.9±31.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters